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Compound of Interest

Compound Name: Methylenecyclopentane

Cat. No.: B075326 Get Quote

An In-depth Technical Guide to Methylenecyclopentane for Researchers, Scientists, and Drug

Development Professionals

This technical guide provides a comprehensive overview of methylenecyclopentane,

including its chemical identity, physicochemical properties, synthesis methodologies, and its

relevance in organic synthesis and drug discovery.

Chemical Identity and Properties
Methylenecyclopentane, an unsaturated cyclic hydrocarbon, is a valuable building block in

organic synthesis.

Table 1: Chemical Identifiers for Methylenecyclopentane

Identifier Value

IUPAC Name methylenecyclopentane

CAS Number 1528-30-9

Molecular Formula C₆H₁₀

Synonyms
Cyclopentane, methylene-;

Methylidenecyclopentane

Table 2: Physicochemical Properties of Methylenecyclopentane
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Property Value

Molecular Weight 82.14 g/mol

Appearance Colorless liquid

Boiling Point 75-76 °C

Density 0.781 g/mL at 25 °C

Flash Point -18 °C

Refractive Index n20/D 1.435

Synthesis of Methylenecyclopentane
Methylenecyclopentane can be synthesized through various routes. A common and effective

method is the Wittig reaction, which involves the reaction of a phosphorus ylide with a ketone.

Experimental Protocol: Synthesis via Wittig Reaction
This protocol outlines the synthesis of a methylenecycloalkane, which is analogous to the

synthesis of methylenecyclopentane by substituting cyclohexanone with cyclopentanone.[1]

Materials:

Triphenylmethylphosphonium bromide

n-Butyllithium in ether

Anhydrous ether

Cyclopentanone (freshly distilled)

Nitrogen gas supply

Standard glassware for inert atmosphere reactions

Procedure:
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Set up a 500-mL three-necked round-bottomed flask equipped with a reflux condenser, an

addition funnel, a mechanical stirrer, and a gas inlet tube. Maintain a gentle flow of nitrogen

throughout the reaction.

Add an ethereal solution of n-butyllithium (0.10 mole) and 200 mL of anhydrous ether to the

flask.

With stirring, cautiously add 35.7 g (0.10 mole) of triphenylmethylphosphonium bromide over

a 5-minute period.

Stir the resulting solution at room temperature for 4 hours.

Add freshly distilled cyclopentanone (0.11 mole) dropwise. The solution will become

colorless, and a white precipitate will form.

Heat the mixture under reflux overnight.

Allow the mixture to cool to room temperature and remove the precipitate by suction

filtration.

Wash the precipitate with 100 mL of ether. Combine the ethereal filtrates and extract with

100-mL portions of water until neutral.

Dry the ethereal solution over calcium chloride.

Carefully distill the ether through an 80-cm column packed with glass helices.

Fractionate the residue to obtain pure methylenecyclopentane.
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Wittig Reaction Synthesis of Methylenecyclopentane
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Wittig reaction pathway for methylenecyclopentane synthesis.

Role in Organic Synthesis and Drug Discovery
The exocyclic double bond of methylenecyclopentane is a key functional group for various

chemical transformations, making it a valuable building block for more complex molecules,

including those with therapeutic potential.[2][3]

Building Block for Complex Molecules
Methylenecyclopentane can be used as a starting material in the synthesis of various

carbocyclic and heterocyclic scaffolds.[3] For instance, it can undergo reactions such as

hydroboration-oxidation, epoxidation, and ozonolysis to introduce new functional groups.
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Relevance in Drug Development
The exo-methylene cyclopentanone moiety, a derivative of methylenecyclopentane, is a

structural feature in a number of natural tetracyclic diterpenoids that exhibit significant

antitumor and anti-inflammatory activities.[4] This highlights the importance of the

methylenecyclopentane scaffold in the design of novel therapeutic agents.

Research has shown that synthetic derivatives of diterpenoids containing the exo-methylene

cyclopentanone structure display potent cytotoxicity against human cancer cell lines.[4] This

suggests that the methylenecyclopentane core can serve as a pharmacophore for the

development of new anticancer drugs.
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Logical relationship of the methylenecyclopentane moiety in drug discovery.

Conclusion
Methylenecyclopentane is a versatile chemical compound with significant applications in

organic synthesis. Its utility as a building block for complex molecular architectures, combined

with the demonstrated biological activity of its derivatives, underscores its importance for

researchers, scientists, and professionals in the field of drug development. Further exploration

of the reactivity and applications of methylenecyclopentane is likely to lead to the discovery of

novel molecules with valuable therapeutic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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